The enzymatic route for preparing biodiesel mediated by lipases (EC 3.1.1.3, triacylglycerol ester hydrolases) constitutes one of the main alternatives for biofuel synthesis. The possibility of processing materials with a high degree of impurities as well as mild reaction conditions attracted the attention of researchers. However, it is usual the association of determined drawbacks to the enzymatic process, which in a way tends to be a disincentive to its application on a scale larger than laboratory one. Disadvantages such as the high cost of the biocatalysts and inhibition of their catalytic capacity in the presence of alcohols are some points that have been verified. Nonetheless, the development of more robust lipases, with different formulations, as well as alternative reaction configurations, turned the aforementioned process weaknesses outpaced. In this context, this review aims to demystify the production of biodiesel via enzymatic catalysis, highlighting that the virtues, advantages, and novel technologies developed outweigh the disadvantages often associated with such technology. For this, current low-value-aggregated raw materials capable of being processed through the enzymatic route, recent alternative techniques proposed to increase the process efficiency, data related to production costs as well as contemporary industrial applications of the enzymatic route to biodiesel preparation are presented.

Building-integrated photovoltaics (BIPV) can produce power while occupying little urban space. Photovoltaic-integrated shading devices (PVSDs) are a key component of BIPV that can generate electricity while blocking excess daylight. However, previous studies have lacked a systematic design of PVSDs that accurately estimates the trade-offs between indoor sunshade duration and electricity generation. This study proposes a multi-objective optimization framework for maximizing PV potential, minimizing PV area, and enabling proper sunshade duration in complex urban surfaces. A GIS-based spatiotemporal analysis and optimization approach was applied to three PVSD planning scenarios: (i) parallel to the horizontal land surface, (ii) inclined at an angle equal to the local latitude, and (iii) rotated in real-time to keep the PV surface perpendicular to the solar radiation. Different PV widths are determined under different scenarios considering power generation and solar shading duration. In the real-time rotating scenario, the optimized 0.7-m-wide PVSDs can generate 0.861 GWh of electricity annually, with a competitive average power generation efficiency of 0.811 kWh/m2/day and a solar shading duration of 6.61 h/day. Flexible installation scenarios are suggested to account for shading from other upper PVSDs and surrounding buildings. This study can facilitate solar farming in global cities and contribute to renewable energy penetration.

The low hydraulic efficiency of the pump as turbine (PAT) poses a major challenge to the runner design. This paper introduces a new strategy for designing and optimizing the performance of PAT runner. The strategy process is mainly divided into four steps, namely blade parametric design, significance evaluation of parameters, construction of optimizing surrogate model and optimization of improved PSO algorithm. Compared with the current design methodologies, not only does this optimization strategy proposes the system design and optimization process, but also it breaks down the process into well-defined steps and simplifies them. The hydraulic efficiency of PAT optimized by this optimization strategy reaches 84.76%, which improves 3.93%. A test bench has been built to test the optimizing strategy. The maximum difference of experimental data is 1.5%, which meets the requirements of practical engineering application, and verifies the reliability of the optimization strategy process. The optimizing strategy process can be extended to apply to pump, fan, conventional turbine and other blade fluid models, and it can be further extended to apply to the optimization design of 3D blades with a high specific speed.

The Belt and Road Initiative (BRI) aims to advance connectivity and sustainable economic growth. This study investigates the BRI's contribution to the growth of renewable energy, concentrating on the mediating function of green public procurement (GPP). Using panel data from 1990 to 2020, we discover a favorable correlation between the BRI and the growth of renewable energy sources. Our findings demonstrate a strong positive relationship between the BRI and the growth of renewable energy, highlighting the initiative's potential to spur the use of clean energy across the BRI countries. GPP is an essential middleman in this relationship, highlighting the significance of legislative initiatives and procurement procedures. In renewable energy technologies, the BRI promotes international collaboration and knowledge exchange, while the GPP oversees adopting sustainable procurement. These results highlight the BRI and GPP's potential to speed up the world's switch to renewable energy. Decision-makers, stakeholders, and companies can use these insights to promote sustainable development along the BRI route.

A three-dimensional (3-D) model of an electrochemical hydrogen compressor (EHC) cell was developed by rigorously accounting for the hydrogen oxidation and evolution reactions and resulting species and charge transport through various EHC components. Particular emphasis was placed on coupling computational fluid dynamics (CFD) and finite element method (FEM) methodology to predict EHC performance numerically under the deformed cell geometries, i.e., induced by the cell assembly and the hydrogen pressure difference between the anode and cathode sides. First, the EHC model was validated experimentally against polarization curves and impedance spectra measured under different hydrogen compression ratios and operating temperatures. In general, the simulation results compared well with the measured data and further revealed the operating characteristics of the EHC cells. In particular, the most irreversible voltage rise comes from the ohmic overpotential because of the proton transport through the membrane, clearly indicating dehydration of the electrolyte due mainly to the electro-osmotic drag effect is one of the most critical issues for efficient EHC operations. While the dehydration issue tends to be mitigated under higher hydrogen discharge pressure or higher operating temperatures, the cell deformation toward the low-pressure side (anode) is visible even with the low hydrogen compression ratio of 10, clearly requiring improvement in the mechanical properties of EHC components and cell structure for a higher compression of hydrogen gas.

Energy systems based on Variable Renewable Energy (VRE) such as solar energy (PV, PV/T) and wind energy (wind turbine) are intermittent by weather and climate conditions. This poses challenges for managing to obtain a stable energy supply. Microgrids based on VRE must accommodate the variability using, for example, energy storage. The second options for adjustment are backup generators or sources with firm capacity cooperating with VRE. The article presents an analysis of individual RES sources PV, PV/T system, wind turbine and biogas plant indicating the advantages of individual components and the possibility of their cooperation in a microgrid. The analysis for the assumed climatic conditions (location: Katowice, Poland) showed the benefits of the combination in the energy mix sources based on solar radiation and wind energy. The analysis also covers the use of the energy stored (based on electrolyser, hydrogen store and fuel cell) and presents the possibilities of using energy storage technology in various options of the energy mix. The most advantageous was a mixed system based on renewable energy sources using solar irradiation and wind energy with the stabilizing participation of a biogas plant - in this case, the capacity of the energy storage was fully used. In the further part of the article an exergo-ecological analysis using the TEC concept (thermo-ecological cost) is presented. TEC indicators for different versions of the energy mix were presented, analysing the systems in terms of natural resource management. The thermo-ecological analysis showed that the best energy mixes in terms of assessing the efficiency of natural resource management are systems that use the advantages of each component, supporting by energy storage.

This study provides an integrated and novel holistic tool based on systematic and comprehensive methodologies with the flexible capacity to assess the economic aspects and environmental impacts of the life cycle of floating offshore wind farms. The tool considers production, installation, operation, maintenance, decommissioning and End-of-Life stages to give overall and broken-down results by stages, components, and materials. This allows for identifying the environmental and economic hotspots along the FOW life cycle, driving the decision-makers and engineers towards a sustainable floating wind technology, and enhancing cost reduction strategies. A monolithic concrete spar platform technology for 15 MW offshore turbines located in two sites (10 km off the coast of Gran Canaria - Spain and 60 km off the coast of Morro Bay - California) is used as study cases, to generate six scenarios with different wind farm capacities ranging 60 MW–1200 MW. The life cycle stages are considered in the structure of the tool to give overall and broken-down results by stages, components, and materials. The outcomes of scenarios calculated by the tool give LCOE values rranging from 67 to 115 €/MWh and GHG emissions between 7 and 10 kg CO2 eq./MWh, with uncertainties of ±9% and ±22% respectively.

Solar energy is one of the most important options for humanity to face the danger of energy depletion and to address the problem of environmental pollution resulting from the use of fossil fuels. The primary goal of the current article study is to present a new design of a Solar Vortex Engine system integrated with a photovoltaic panel. System implementation and analysis were approached and discussed. The system consists of a 3.0 m2 solar collector inclined with a 36° and a cylindrical vortex generator engine with an outer diameter of 40 cm and a height of 30 cm.The outcomes showed that the developed solar vortex engine could generate a circular updraft with the ratio of the tangent to the axial velocity of 2.83 m/s in the upper exit plane of the vortex generation engine. The electrical efficiency of the system containing a horizontal solar panel was higher than that of the system containing a vertical solar panel and reach its highest value of 14% at 10 a.m. Also, the highest thermal efficiency values were 45% for the system without a solar panel. The results confirmed that the presence of solar panels causes a clear decrease in the thermal efficiency of the system. The proposed solar vortex engine design presented and tested in this article is convenient for forming an artificial upward vortex.

The complex turbine-wake interactions within a tidal array leads to sub-optimal power generation from most tidal turbines, and results in higher fatigue loading on downstream turbines due to upstream turbines increase the turbulence intensity in the wake reaching other turbines. This paper presents an array controller which determines the power and loads set-points between the turbines based on incoming flow velocity for each turbine. This control methodology enables to dynamic response in time-variable flow velocity and trade-off between output power and fatigue loads through adjusting reference pitch angle and maximum power point tracking reference speed simultaneously for each turbine. The benefits of this novel control strategy is tested in a 4.5 MW three-turbine array model which is simulated in MATLAB/Simulink. Results show that in low flow velocity, the objective of stabilizing the fluctuation of loads is mainly achieved by adjusting generator speed. Conversely, the pitch controller dominates the results of the array in high flow velocity. Under the premise of mitigating fatigue loads, the proposed control strategy is still able to guarantee a high-level output power extraction.

A generalized actuator line model (GAL) is implemented in the Weather Research and Forecasting (WRF) (Skamarock and Klemp, 2008) model to carry out high-fidelity large-eddy simulations (LESs) of turbulent wind fields in stratified atmospheric boundary layer (ABL) flows and study the effects of atmospheric stability on the wake characteristics and aerodynamic response of a wind turbine (WT). The performance of Vestas V27 WT has been evaluated paying attention to the wind turbine wake behavior and the aerodynamic performance using the already available generalized actuator disk (GAD) and the recently implemented GAL model. Spatial distributions of mean velocity components, their variances and instantaneous vorticity in the wake of the wind turbine are analyzed by comparing the results from GAD and GAL approaches. Results of the wake velocity deficit profiles and wind turbine aerodynamic response have been compared with the experimental ones obtained in the Scaled Wind Farm Technology campaign and available LES data reported in the works of Doubrawa et al. (2020) and Jézéquel et al. (2021). The results from the GAD and GAL models, including the aerodynamic effects of nacelle and tower, agree reasonably well with the results from other LES codes and experimental data, with minor differences between these two models regarding velocity deficits in the near-wake region and wind turbine response under varying atmospheric stability conditions. Overall, the GAL model is able to reproduce the observed wake behavior and the aerodynamic response of the Vestas V27 for the atmospheric conditions tested.